Cas no 1152170-62-1 ((R)-Methyl 2-hydroxy-2-thiophene-3-ylacetate)

• Product Name: (R)-Methyl 2-hydroxy-2-thiophene-3-ylacetate
• CAS No: 1152170-62-1
• MF: C₇H₈O₃S
• MW: 172.201621055603
• CID: 6090087
• PubChem ID: 24776729
• Update Time: 2025-07-20

(R)-Methyl 2-hydroxy-2-thiophene-3-ylacetate Chemical and Physical Properties

Names and Identifiers

• (R)-Methyl 2-hydroxy-2-thiophene-3-ylacetate
• EN300-7767233
• methyl (2R)-2-hydroxy-2-(thiophen-3-yl)acetate
• 1152170-62-1

• Inchi： 1S/C7H8O3S/c1-10-7(9)6(8)5-2-3-11-4-5/h2-4,6,8H,1H3/t6-/m1/s1
• InChI Key： NZCDRFOXNLBJNR-ZCFIWIBFSA-N
• SMILES： S1C=CC(=C1)[C@H](C(=O)OC)O

Computed Properties

• Exact Mass: 172.01941529g/mol
• Monoisotopic Mass: 172.01941529g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 74.8Ų

Additional information on (R)-Methyl 2-hydroxy-2-thiophene-3-ylacetate

(R)-Methyl 2-hydroxy-2-thiophene-3-ylacetate and Its Significance in Modern Chemical Biology

The compound with the CAS number 1152170-62-1, specifically identified as (R)-Methyl 2-hydroxy-2-thiophene-3-ylacetate, represents a fascinating molecule with substantial implications in the realm of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention due to its potential applications in drug development, particularly in the synthesis of bioactive molecules. The presence of a thiophene ring and a chiral center at the acetate moiety makes this compound a valuable scaffold for designing novel therapeutic agents.

In recent years, the exploration of heterocyclic compounds has been a cornerstone in medicinal chemistry, with thiophene derivatives emerging as pivotal structures in the development of various pharmacological agents. The thiophene ring, known for its stability and biological activity, is frequently incorporated into drug molecules to enhance their binding affinity and metabolic stability. The specific configuration of (R)-Methyl 2-hydroxy-2-thiophene-3-ylacetate adds an additional layer of complexity, allowing for precise modulation of its biological properties through stereochemical control.

The acetate group in this compound not only contributes to its solubility but also serves as a versatile handle for further chemical modifications. This flexibility is particularly advantageous in the context of drug discovery, where the ability to append functional groups can significantly alter the pharmacokinetic and pharmacodynamic profiles of a lead compound. The hydroxyl group further enhances the reactivity of the molecule, making it amenable to various synthetic transformations that can be tailored to specific therapeutic needs.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with remarkable accuracy. By leveraging molecular modeling techniques, scientists can simulate the interactions between (R)-Methyl 2-hydroxy-2-thiophene-3-ylacetate and biological targets, providing insights into its potential role as an agonist or antagonist in various signaling pathways. These studies have highlighted its potential as a scaffold for developing drugs targeting neurological disorders, inflammatory conditions, and even certain types of cancer.

The synthesis of enantiomerically pure compounds like (R)-Methyl 2-hydroxy-2-thiophene-3-ylacetate is a critical challenge in pharmaceutical chemistry. The (R) configuration at the chiral center is essential for ensuring optimal biological activity and minimizing adverse effects. Modern synthetic methodologies, including asymmetric hydrogenation and enzymatic resolution, have significantly improved the efficiency and scalability of producing such compounds. These advancements have not only reduced costs but also enhanced the accessibility of enantiomerically pure intermediates for drug development.

In addition to its synthetic significance, (R)-Methyl 2-hydroxy-2-thiophene-3-ylacetate has been explored in various preclinical studies as a potential therapeutic agent. Its structural motif suggests that it may interact with enzymes and receptors involved in metabolic pathways, making it a candidate for treating metabolic disorders. Furthermore, its ability to cross the blood-brain barrier has opened up possibilities for its use in treating central nervous system disorders. While clinical trials are still in progress, preliminary results are promising and warrant further investigation.

The integration of machine learning algorithms into drug discovery pipelines has revolutionized the way new compounds are identified and optimized. By analyzing vast datasets containing structural and biological information, these algorithms can predict the most likely candidates for further experimental validation. In this context, (R)-Methyl 2-hydroxy-2-thiophene-3-ylacetate stands out as a compound that could benefit from such computational approaches, potentially accelerating its journey from bench to bedside.

The role of natural products as inspiration for synthetic chemists cannot be overstated. Many biologically active molecules have been derived from natural sources, and their structural features have been replicated or modified to enhance their efficacy. The thiophene derivatives found in certain plants and microorganisms have been particularly influential in this regard. By studying these natural products, researchers can gain insights into their bioactivity and develop synthetic strategies that mimic their structures while improving their pharmacological properties.

The environmental impact of pharmaceutical research is also a growing concern. Sustainable chemistry principles are being increasingly adopted to minimize waste and reduce energy consumption during synthesis. Green chemistry approaches focus on using renewable feedstocks, reducing hazardous byproducts, and optimizing reaction conditions to make processes more eco-friendly. The synthesis of (R)-Methyl 2-hydroxy-2-thiophene-3-ylacetate offers an opportunity to apply these principles, ensuring that future drug development is both effective and environmentally responsible.

In conclusion, (R)-Methyl 2-hydroxy-2-thiophene-3-ylacetate, with its CAS number 1152170-62-1, represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features make it a versatile scaffold for developing novel therapeutic agents targeting various diseases. With ongoing research focusing on its synthesis, biological activity, and potential clinical applications, this compound is poised to play a crucial role in shaping the future of medicine.